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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392

An In-depth Technical Guide to n-Octyl Benzene: Synonyms, Identifiers, and Applications

This technical guide provides a comprehensive overview of n-octyl benzene, a versatile
aromatic hydrocarbon. Aimed at researchers, scientists, and drug development professionals,
this document details its chemical identifiers, physical and chemical properties, and significant
applications, with a focus on its role in pharmaceutical synthesis.

Chemical Synonyms and Identifiers

n-Octyl benzene is known by several names and is cataloged in numerous chemical
databases. Accurate identification is crucial for research and regulatory purposes.

Table 1: Synonyms and Identifiers for n-Octyl Benzene

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b124392?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type

Value

Systematic Name

1-Phenyloctane

Common Names

n-Octylbenzene, Octylbenzene, Phenyloctane

CAS Registry No.

2189-60-8[1][2][3][4]

Molecular Formula

CraH22[1][2][4]

IUPAC Name octylbenzene[4]

PubChem CID 16607

EINECS No. 218-582-1[4]

nchi INChl=1S/C14H22/c1-2-3-4-5-6-8-11-14-12-9-7-
10-13-14/h7,9-10,12-13H,2-6,8,11H2,1H3[4]

InChiKey CDKDZKXSXLNROY-UHFFFAOYSA-N[4]

SMILES CCCCCCCCC1=CC=CC=C1[2][4]

Physicochemical Properties

The physical and chemical characteristics of n-octyl benzene are summarized below, providing
essential data for its handling, application, and analysis.

Table 2: Physicochemical Properties of n-Octyl Benzene
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Property Value

Molecular Weight 190.32 g/mol [1][2]
Appearance Light yellow liquid[1]
Odor Mild aromatic[1]
Melting Point -36 °C[5]

Boiling Point 261-263 °C[5]

Density 0.858 g/mL at 25 °CJ[5]
Flash Point 107 °C

Solubility in Water Immiscible[5]

Purity (typical) >98.0% (GC)[6]

Experimental Protocols

n-Octyl benzene is a key starting material in the synthesis of various fine chemicals and
pharmaceuticals. A notable application is in the production of Fingolimod, an
immunomodulating drug.

Synthesis of Fingolimod from n-Octyl Benzene

A concise synthetic route for Fingolimod (FTY-720) utilizes n-octyl benzene as a primary
reactant. The overall process involves a Friedel-Crafts acylation, a reduction step, a double
Henry reaction, and a final hydrogenation.[1][2][7]

Experimental Procedure:
 Friedel-Crafts Acylation:

o To a flame-dried 500 mL 4-necked flask, add n-octylbenzene (24.39 g, 0.128 mol) and
hexane (158 mL).

o Cool the mixture to 5°C.
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o Add a solution of 3-bromopropanoyl chloride (25.0 g, 0.146 mol) dropwise.

o Subsequently, add AICIs (19.55 g, 0.147 mol) in portions, maintaining the reaction
temperature below 10°C.[2]

e Subsequent Steps:

o The product of the acylation is then subjected to a series of reactions including reduction,
a double Henry reaction, and finally hydrogenation to yield Fingolimod.[1][2][7]

The following diagram illustrates the workflow for the synthesis of Fingolimod starting from n-
octyl benzene.
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Starting Materials

n-Octylbenzene 3-Bromopropanoyl Chloride

SteL 1: Friedel-Crafts ALylation

Friedel-Crafts Acylation
(AICI3 catalyst, Hexane solvent)

Intermediite Product

Acylated Intermediate

Subsequenl Reactions

Reduction

'

Double Henry Reaction

'

Hydrogenation

Final iroduct

Fingolimod (FTY-720)
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Step 1: Formation of Electrophile

Generation of carbocation

R-X +AICI3 R+ + [AICI3X]-

Step 2: Eleetrophilic Attack
anackiyize ectons Arenium Ion (Resonance Stabilized)

[AICI3X]- Restoration of aromaticity ‘l Alkylbenzene + HX + AICI3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [n-octyl benzene synonyms and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124392#n-octyl-benzene-synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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